Cas no 2165847-01-6 ((3S,4R)-4-ethylpyrrolidine-3-carboxylic acid)

• Product Name: (3S,4R)-4-ethylpyrrolidine-3-carboxylic acid
• CAS No: 2165847-01-6
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5184035
• PubChem ID: 138498644
• Update Time: 2026-03-05

(3S,4R)-4-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-ethylpyrrolidine-3-carboxylic acid
• SCHEMBL20848235
• 2165847-01-6
• AT28950
• PS-15607

• Inchi： 1S/C7H13NO2/c1-2-5-3-8-4-6(5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6+/m0/s1
• InChI Key： NDDVWSDMFBDMGI-NTSWFWBYSA-N
• SMILES： N1C[C@H](CC)[C@H](C(O)=O)C1

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.3Ų

Additional information on (3S,4R)-4-ethylpyrrolidine-3-carboxylic acid

Introduction to (3S,4R)-4-ethylpyrrolidine-3-carboxylic Acid (CAS No. 2165847-01-6)

(3S,4R)-4-ethylpyrrolidine-3-carboxylic acid, identified by the CAS number 2165847-01-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential applications in drug development. The specific stereochemistry of this compound, characterized by the (3S,4R) configuration, makes it a subject of great interest for researchers exploring novel pharmacophores and molecular interactions.

The< strong>3S,4R)-4-ethylpyrrolidine-3-carboxylic acid molecule exhibits a unique structural framework that positions it as a valuable intermediate in synthetic chemistry. Its pyrrolidine core is a common motif in many biologically active molecules, including natural products and synthetic drugs. The presence of an ethyl group at the 4-position and a carboxylic acid functionality at the 3-position introduces additional reactivity and potential for further derivatization, making it a versatile building block for medicinal chemists.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of< strong>(3S,4R)-4-ethylpyrrolidine-3-carboxylic acid is particularly noteworthy, as enantiomeric purity is often crucial for the efficacy and safety of therapeutic agents. Advances in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, opening up new avenues for its use in drug discovery and development.

One of the most compelling aspects of< strong>(3S,4R)-4-ethylpyrrolidine-3-carboxylic acid is its potential role in modulating biological pathways. The pyrrolidine scaffold is known to interact with various biological targets, including enzymes and receptors. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways or signal transduction cascades. This has sparked interest in exploring its< strong>application as a lead compound for the development of novel therapeutic agents.

The< strong>CAS number 2165847-01-6 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. Researchers often rely on CAS numbers to ensure the accurate identification and procurement of chemical substances. This standardized system helps to minimize errors and ensures that studies are reproducible across different laboratories.

Recent research has also highlighted the importance of understanding the pharmacokinetic properties of< strong>(3S,4R)-4-ethylpyrrolidine-3-carboxylic acid. Pharmacokinetic studies are essential for determining how a drug is absorbed, distributed, metabolized, and excreted by the body. These studies provide critical insights into the dosing regimen and potential side effects of a therapeutic agent. Preliminary data suggest that this compound may exhibit favorable pharmacokinetic profiles, which could enhance its suitability for clinical applications.

The synthesis of< strong>(3S,4R)-4-ethylpyrrolidine-3-carboxylic acid has been refined through various synthetic methodologies. One approach involves the use of chiral auxiliaries or catalysts to achieve high enantiomeric purity during the synthesis process. These methods have enabled researchers to produce this compound in multi-kilogram quantities, sufficient for preclinical studies and further development.

In conclusion, (3S,4R)-4-ethylpyrrolidine-3-carboxylic acid (CAS No. 2165847-01-6) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. The growing body of evidence supporting its utility as a building block for drug discovery underscores its importance in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the development of innovative therapeutic agents.